5-Cyanoisoindoline trifluoroacetate

• Molecular Formula: C11H9F3N2O2
• Molecular Weight: 258.20 g/mol
• IUPAC Name: 2,3-dihydro-1H-isoindole-5-carbonitrile;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C9H8N2.C2HF3O2/c10-4-7-1-2-8-5-11-6-9(8)3-7;3-2(4,5)1(6)7/h1-3,11H,5-6H2;(H,6,7)
• InChI Key: XTCUBMMOSBBHGD-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CN1)C=C(C=C2)C#N.C(=O)(C(F)(F)F)O

Description

5-Cyanoisoindoline trifluoroacetate is a useful research compound. Its molecular formula is C11H9F3N2O2 and its molecular weight is 258.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-t-butoxycarbonyl-5-cyanoisoindoline (D15) (130 mg) in DCM (3 ml) at rt was treated with TFA (1 ml) and after 1 h it was evaporated. The residue was re-evaporated from MeOH/toluene to give the title compound (D16) (140 mg). 1H NMR δ (CDCl3): 7.70 (2H, m), 7.50 (1H, m), 4.75 (4H, m).